Cas no 88897-95-4 (Ethanone, 1-(6-hydroxy-7-methoxy-5-benzofuranyl)-)

Ethanone, 1-(6-hydroxy-7-methoxy-5-benzofuranyl)- structure
88897-95-4 structure
Product name:Ethanone, 1-(6-hydroxy-7-methoxy-5-benzofuranyl)-
CAS No:88897-95-4
MF:C11H10O4
MW:206.194703578949
CID:620113
PubChem ID:13300797

Ethanone, 1-(6-hydroxy-7-methoxy-5-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(6-hydroxy-7-methoxy-5-benzofuranyl)-
    • 1-(6-hydroxy-7-methoxy-1-benzofuran-5-yl)ethanone
    • DTXSID40535684
    • SCHEMBL10885359
    • 88897-95-4
    • 1-(6-Hydroxy-7-methoxy-1-benzofuran-5-yl)ethan-1-one
    • 1-(6-hydroxy-7-methoxybenzofuran-5-yl)ethanone
    • Inchi: InChI=1S/C11H10O4/c1-6(12)8-5-7-3-4-15-10(7)11(14-2)9(8)13/h3-5,13H,1-2H3
    • InChI Key: YSICQOLYAGEEHG-UHFFFAOYSA-N
    • SMILES: CC(=O)C1=C(C(=C2C(=C1)C=CO2)OC)O

Computed Properties

  • Exact Mass: 206.05790880g/mol
  • Monoisotopic Mass: 206.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 59.7Ų

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